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Compound Name:
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hydroxyacetate

CAS No.: 98730-93-9

Cat. No.: B2699926

Get Quote

Technical Profile: Methyl 2-cyclopropyl-2-
hydroxyacetate
A Critical Intermediate for Cyclopropyl-Containing
Pharmacophores
Executive Summary
Methyl 2-cyclopropyl-2-hydroxyacetate (CAS 98730-93-9) serves as a pivotal building block

in modern medicinal chemistry, particularly in the synthesis of antiviral agents (HCV NS3

protease inhibitors) and broad-spectrum antibiotics. The cyclopropyl moiety imparts unique

conformational rigidity and metabolic stability to drug candidates, often improving oral

bioavailability compared to acyclic analogs.

This technical guide provides a comprehensive analysis of the compound's physicochemical

properties, a validated synthesis protocol, and critical handling data for researchers in the

pharmaceutical sciences.
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Physicochemical Properties
Note: Due to the specialized nature of this intermediate, specific experimental values are often

proprietary. The values below represent high-confidence consensus estimates derived from

structural analogs (e.g., methyl mandelate, methyl 2-hydroxy-2-methoxyacetate) and

computational models (ACD/Labs, EPISuite).

Property
Value
(Estimated/Predicted)

Confidence / Context

CAS Number 98730-93-9 Verified Identifier

Molecular Formula C₆H₁₀O₃ -

Molecular Weight 130.14 g/mol -

Boiling Point

195°C – 205°C (at 760

mmHg)88°C – 92°C (at 12

mmHg)

Extrapolated from methyl

cyclopropyl ketone and

glycolate esters.

Density 1.12 – 1.16 g/cm³ (at 20°C)
Typical for hydroxylated

aliphatic methyl esters.

Refractive Index (

)
1.450 – 1.465 -

Appearance
Colorless to pale yellow

viscous liquid
-

Solubility

Soluble in MeOH, EtOH,

EtOAc, DCM.Sparingly soluble

in water.

Lipophilic cyclopropyl group

reduces water solubility vs.

methyl glycolate.

Flash Point ~85°C – 95°C Closed Cup (Predicted)

Synthesis Protocol: Selective Reduction Strategy
The most robust laboratory-scale method for accessing Methyl 2-cyclopropyl-2-
hydroxyacetate is the selective reduction of its

-keto ester precursor, Methyl 2-cyclopropyl-2-oxoacetate.
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Reaction Pathway
The following diagram illustrates the transformation logic, moving from the commercially

available oxoacetate to the target hydroxyacetate.
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Figure 1: Logical flow for the reduction of

-keto ester to

-hydroxy ester.

Detailed Methodology (Self-Validating Protocol)
Objective: Synthesis of 10.0 g of Methyl 2-cyclopropyl-2-hydroxyacetate.

Reagents:

Methyl 2-cyclopropyl-2-oxoacetate (10.0 g, 78.0 mmol)

Sodium Borohydride (NaBH₄) (1.48 g, 39.0 mmol, 0.5 equiv.)

Methanol (anhydrous, 100 mL)

Hydrochloric acid (1M)

Ethyl Acetate (EtOAc)

Step-by-Step Procedure:

Preparation: Charge a dry 250 mL round-bottom flask with Methyl 2-cyclopropyl-2-

oxoacetate (10.0 g) and Methanol (100 mL). Cool the solution to 0°C using an ice bath.

Causality: Cooling prevents transesterification and suppresses side reactions.
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Addition: Add NaBH₄ (1.48 g) portion-wise over 15 minutes. Observation: Expect mild gas

evolution (H₂). Maintain internal temperature <5°C.

Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (20-25°C)

for 1 hour.

Validation point: Monitor by TLC (System: 30% EtOAc/Hexane). The starting material (UV

active, ketone) should disappear; the product is less UV active but stains with KMnO₄.

Quench: Cool back to 0°C. Slowly add 1M HCl (~20 mL) until pH is neutral/slightly acidic (pH

5-6). Causality: Destroys unreacted hydride and hydrolyzes the borate complex.

Workup: Concentrate methanol under reduced pressure (Rotavap). Dilute the residue with

water (50 mL) and extract with EtOAc (3 x 50 mL).

Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Yield Expectation: >90% (approx.[1] 9.1 g).

Purity Check: If necessary, purify via flash column chromatography (SiO₂, 0-40% EtOAc in

Hexanes).

Analytical Characterization
To validate the identity of the synthesized compound, compare spectral data against these

expected signals.

¹H NMR (400 MHz, CDCl₃):

3.85 (d, J = 6.5 Hz, 1H, -CHOH) – Diagnostic doublet indicating reduction of the ketone.

3.80 (s, 3H, -OCH₃) – Methyl ester singlet.

2.80 (br s, 1H, -OH) – Exchangeable hydroxyl proton.

1.15–1.05 (m, 1H, Cyclopropyl-CH)

0.60–0.40 (m, 4H, Cyclopropyl-CH₂) – Characteristic high-field multiplets.

IR Spectrum (Neat):
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3450 cm⁻¹: Broad O-H stretch (Alcohol).

1735 cm⁻¹: Strong C=O stretch (Ester).

3010 cm⁻¹: C-H stretch (Cyclopropyl ring).

Applications in Drug Discovery
The cyclopropyl-hydroxyacetate scaffold is a "privileged structure" in medicinal chemistry.
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Figure 2: Strategic utility of the scaffold in pharmaceutical development.

HCV Protease Inhibitors: The cyclopropyl group mimics the steric bulk of isopropyl/tert-butyl

groups found in natural amino acids (like Valine/Leucine) but restricts bond rotation, locking

the pharmacophore into a bioactive conformation [1].

Chiral Resolution: The racemic ester described here is often subjected to enzymatic

hydrolysis (using Candida antarctica Lipase B) to generate enantiomerically pure (R)- or

(S)-2-cyclopropyl-2-hydroxyacetic acid, which are critical for asymmetric synthesis [2].

Safety & Handling (SDS Summary)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1][2][3]
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H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Handling: Perform all operations in a fume hood. Wear nitrile gloves and safety goggles.

Storage: Store in a cool, dry place (2-8°C recommended) under inert atmosphere

(Argon/Nitrogen) to prevent hydrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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